Cas no 145080-94-0 (Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate)

• Product Name: Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate
• CAS No: 145080-94-0
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD00191536
• CID: 136066
• PubChem ID: 87571823
• Update Time: 2025-08-04

Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(1,1-dimethylethoxy)-2-isocyanato-, methyl ester, (2S)-
• methyl (2S)-2-isocyanato-3-[(2-methylpropan-2-yl)oxy]propanoate
• Methyl (S)-(+)-2-isocyanato-3-tert-butoxypropionoate
• (S)-(+)-2-Isocyanato-3-tert-butoxypropionic Acid Methyl Ester
• methyl (S)-2-isocyanato-3-(1,1-dimethylethoxy)propanoate
• methyl O-(t-butyl)-N-(oxomethylene)-l-serinate
• Isocyanatobutoxypropionicacidmethylester
• METHYL (S)-(+)-2-ISOCYANATO-3-TERT-BUTOXYPROPIONATE
• (S)-(+)-2-Isocyanato-3-tert-butoxypropionicacidmethylester96+%
• Methyl (2S)-3-tert-butoxy-2-isocyanatopropanoate, AldrichCPR
• Methyl O-tert-butyl-N-(oxomethylidene)-L-serinate
• I0473
• (S)-methyl 3-tert-butoxy-2-isocyanatopropanoate
• (S)-2-Isocyanato-3-tert-butoxypropionic acid methyl ester
• Propanoic acid
• T71783
• DTXSID50427086
• AKOS015853922
• 145080-94-0
• SCHEMBL2736223
• MFCD00191536
• Methyl (S)-3-(tert-butoxy)-2-isocyanatopropanoate
• (S)-(+)-2-ISOCYANATO-3-TERT-BUTOXYPROPIONICACIDMETHYLESTER
• METHYL (2S)-3-(TERT-BUTOXY)-2-ISOCYANATOPROPANOATE
• J-008049
• AS-73046
• Propanoic acid, 3-(1,1-dimethylethoxy)-2-isocyanato-, methyl ester, (2S)-
• MMWNVZFZWRLTCL-ZETCQYMHSA-N
• Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate

• MDL： MFCD00191536
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-5-7(10-6-11)8(12)13-4/h7H,5H2,1-4H3/t7-/m0/s1
• InChI Key： MMWNVZFZWRLTCL-ZETCQYMHSA-N
• SMILES： O(C[C@@H](C(=O)OC)N=C=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.10000
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 65

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Boiling Point: 260.8°C at 760 mmHg
• Flash Point: 102°C
• Refractive Index: 14 ° (C=neat)
• PSA: 64.96000
• LogP: 0.67890
• Solubility: Not determined

Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37-S39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate

Comprehensive Overview of Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate (CAS No. 145080-94-0)

Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate (CAS No. 145080-94-0) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its unique molecular structure, featuring an isocyanate group and a tert-butoxy moiety, makes it a valuable intermediate in the production of chiral molecules. Researchers and industries are increasingly interested in this compound due to its role in asymmetric synthesis and peptide coupling reactions, which are critical for developing novel therapeutics.

The compound’s chiral center at the 2-position is particularly noteworthy, as it enables the formation of enantiomerically pure products. This property aligns with the growing demand for stereoselective synthesis in drug discovery, a topic frequently searched in academic and industrial circles. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate to reduce environmental impact, a concern highlighted in many AI-driven research queries.

From a technical perspective, the compound’s reactivity is influenced by its isocyanate functional group, which readily participates in nucleophilic addition reactions. This characteristic is exploited in the synthesis of urethane and urea derivatives, key components in polymers and bioactive molecules. The tert-butoxy group further enhances solubility and stability, making it suitable for diverse reaction conditions. Such features are often discussed in forums and search engines under keywords like "high-value chiral intermediates" and "advanced synthetic methodologies."

In the context of drug development, Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate has gained attention for its potential in creating peptide-based therapeutics. With the rise of biologics and personalized medicine, this compound’s role in constructing tailored molecular architectures is highly relevant. Searches related to "peptide coupling agents" and "chiral building blocks" often highlight its applications, reflecting its importance in modern chemistry.

Handling and storage of this compound require adherence to standard laboratory protocols, given its reactive isocyanate group. However, its utility in high-precision synthesis outweighs these considerations, especially in controlled environments. The compound’s stability under inert conditions is frequently queried, emphasizing the need for clear technical guidelines—a common theme in AI-assisted chemical databases.

In summary, Methyl (2S)-2-Isocyanato-3-(2-methylpropan-2-yl)oxypropanoate (CAS No. 145080-94-0) represents a critical tool for chemists exploring stereocontrolled reactions and innovative drug design. Its alignment with trends like sustainable synthesis and biopharmaceuticals ensures its continued relevance in both academic and industrial research.